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Compound of Interest

Compound Name: Ro 46-2005

Cat. No.: B1680688 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical guidance for the proper handling and

disposal of Ro 46-2005 (CAS No. 150725-87-4), a nonpeptide endothelin receptor antagonist.

Adherence to these procedures is essential to ensure personnel safety and environmental

protection. Ro 46-2005 is intended for laboratory research use only and is not for human

consumption[1].

Hazard Identification and Safety Summary
Ro 46-2005 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed[2].

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects[2].

Due to these classifications, all waste materials containing Ro 46-2005 must be treated as

hazardous waste. Environmental release must be strictly avoided[2].

Quantitative Data and Physicochemical Properties
The following table summarizes the key quantitative and physical properties of Ro 46-2005.
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Property Value Reference

Molecular Weight 473.54 g/mol [2]

Molecular Formula C₂₃H₂₇N₃O₆S

Appearance Solid

Solubility ≥ 28 mg/mL in DMSO

IC₅₀ for ETₐ Receptor 220 nM

Storage (Solid Powder) -20°C for up to 2 years

Storage (In Solvent) -80°C for up to 6 months

Standard Operating Procedure: Disposal of Ro 46-
2005
This step-by-step protocol outlines the mandatory procedure for the disposal of Ro 46-2005
and contaminated materials.

Personal Protective Equipment (PPE)
Before handling Ro 46-2005 or its waste, ensure the following PPE is worn:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant gloves.

Body Protection: Impervious laboratory coat or clothing.

Respiratory Protection: A suitable respirator should be used if dust or aerosols are

generated.

Segregation and Collection of Waste
Designated Waste Stream: All materials contaminated with Ro 46-2005, including unused

product, solutions, contaminated labware (e.g., pipette tips, vials), and spill cleanup

materials, must be collected as a segregated hazardous waste stream.
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Incompatible Materials: Do not mix Ro 46-2005 waste with strong acids, strong alkalis, or

strong oxidizing/reducing agents.

Waste Containers: Use only designated, compatible, and leak-proof containers for

hazardous waste. Containers must be kept closed except when adding waste.

Labeling of Hazardous Waste
Clear Identification: All waste containers must be clearly labeled with the words "Hazardous

Waste."

Content Description: The label must include the full chemical name, "Ro 46-2005," and list

any other chemical constituents in the waste container.

Hazard Symbols: Affix appropriate hazard symbols indicating "Toxic" and "Dangerous for the

Environment."

Storage of Waste
Secure Location: Store hazardous waste containers in a designated, secure, and well-

ventilated area, away from incompatible materials.

Secondary Containment: It is best practice to store liquid waste containers within secondary

containment to prevent spills.

Final Disposal
Professional Disposal Service: The disposal of Ro 46-2005 waste must be conducted

through a licensed hazardous waste disposal company. Do not attempt to dispose of this

chemical through standard laboratory trash or down the drain.

Regulatory Compliance: All disposal activities must comply with local, state, and federal

regulations.

Spill Management
In the event of a spill:

Evacuate and restrict access to the area.
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Wearing appropriate PPE, cover the spill with an absorbent, liquid-binding material (e.g.,

diatomite or universal binders).

Collect the contaminated absorbent material into a designated hazardous waste container.

Decontaminate the spill surface by scrubbing with alcohol.

Dispose of all cleanup materials as hazardous waste.

Visual Workflow for Ro 46-2005 Disposal
The following diagram illustrates the procedural flow for the proper disposal of Ro 46-2005.
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Start: Handling Ro 46-2005 Waste

1. Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Segregate Waste
(Solid & Liquid)

3. Use Labeled, Sealed
Hazardous Waste Container

4. Label Container:
'Hazardous Waste, Ro 46-2005,

Toxic, Environmentally Hazardous'

5. Store in Designated
Secure Area

6. Arrange Pickup by Certified
Hazardous Waste Disposal Company

End: Disposal Complete

Click to download full resolution via product page

Caption: Procedural workflow for the safe disposal of Ro 46-2005.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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